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Compound of Interest

Compound Name: Ethyl 1-naphthoate

Cat. No.: B1329573

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety protocols and
logistical plans for the use of Ethyl 1-naphthoate (CAS: 3007-97-4), a compound recognized
for its utility in chemical synthesis. Due to its hazardous properties, strict adherence to the
following guidelines is necessary to ensure personnel safety and operational integrity.

Hazard Identification and Classification

Ethyl 1-naphthoate is classified under the Globally Harmonized System (GHS) with the
following primary hazards.[1][2][3]

Hazard Statement GHS Classification
H315: Causes skin irritation Skin corrosion/irritation (Category 2)
H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2)

] o Specific target organ toxicity — single exposure
H335: May cause respiratory irritation ) o
(Category 3), Respiratory tract irritation

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 1-naphthoate is provided
below for quick reference.
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Property

Value

Molecular Formula

C13H1202[1]

Molar Mass 200.23 g/mol [1][4]

Boiling Point 308-310 °C[4]

Density 1.11 g/cm3[4]

Appearance Colorless to light yellow liquid
CAS Number 3007-97-4[1][4]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the first line of defense

against chemical exposure. The following PPE is mandatory when handling Ethyl 1-

naphthoate.

Protection Type

Specifications

Eye Protection

Chemical safety goggles or a face shield worn

over safety glasses.

Hand Protection

Chemically resistant gloves are required. While
specific breakthrough times for Ethyl 1-
naphthoate are not readily available, nitrile or
neoprene gloves are generally recommended
for handling aromatic esters. Always inspect
gloves for integrity before use and replace them

immediately if they become contaminated.

Body Protection

A flame-resistant lab coat, fully buttoned, is

required.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume

hood, to minimize the inhalation of vapors.
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Ethyl 1-naphthoate is crucial for minimizing risks. The
following workflow outlines the key steps from preparation to post-handling.
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Don PPE
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Secure waste containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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